![molecular formula C12H17N3O B2809337 1-[4-(1-Aminoethyl)phenyl]-1,3-diazinan-2-one CAS No. 1487077-19-9](/img/structure/B2809337.png)
1-[4-(1-Aminoethyl)phenyl]-1,3-diazinan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-[4-(1-Aminoethyl)phenyl]-1,3-diazinan-2-one is a useful research compound. Its molecular formula is C12H17N3O and its molecular weight is 219.288. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Medicinal Chemistry Applications
A study by Sahoo Jyotirmaya and Paidesetty Sudhir Kumar (2017) on antimicrobial evaluation of newly synthesized antipyrin analogues, which share a structural resemblance to the compound of interest, highlighted the potential of these molecules in medicinal drug research. The antimicrobial activity against a wide range of microbial strains indicates the significance of such compounds in new drug discovery and development of antimicrobial agents Sahoo Jyotirmaya & Paidesetty Sudhir Kumar, 2017.
Chemical Synthesis and Catalysis
Research on the catalyst-free rearrangement of allenyl aryldiazoacetates into 1,5-dihydro-4H-pyrazol-4-ones by Kostiantyn O. Marichev et al. (2016) illustrates the versatility of diazine derivatives in organic synthesis. The study describes a novel reaction pathway that produces 1,5-dihydro-4H-pyrazol-4-ones in good yields, demonstrating the compound's utility in synthetic chemistry Kostiantyn O. Marichev et al., 2016.
Material Science and Crystallography
Investigations into the crystal structure of related compounds, such as the study by H. C. Devarajegowda et al. (2011) on 4-Hydroxy-6-(4-methoxyphenyl)-4-phenyl-1,3-diazinane-2-thione, offer insights into the molecular arrangements and interactions within crystalline materials. Such studies are critical for understanding the physical properties and potential applications of these compounds in materials science H. C. Devarajegowda et al., 2011.
Heterocyclic Chemistry and Drug Design
Research on the synthesis and biological activities of new pyrimidines and pyrazoles derivative by V. Tirlapur and Kashinath Noubade (2010) showcases the importance of diazine derivatives in the development of novel therapeutic agents. The study emphasizes the role of such compounds in antimicrobial and analgesic drug development, highlighting their potential in heterocyclic chemistry and drug design V. Tirlapur & Kashinath Noubade, 2010.
Properties
IUPAC Name |
1-[4-(1-aminoethyl)phenyl]-1,3-diazinan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O/c1-9(13)10-3-5-11(6-4-10)15-8-2-7-14-12(15)16/h3-6,9H,2,7-8,13H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URIXMQRYAWSUSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)N2CCCNC2=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.